Cas no 130430-97-6 (Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)-)

Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- structure

130430-97-6 structure

Product Name:Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)-

CAS No:130430-97-6

MF:C₂₂H₂₄F₆N₂O

MW:446.429186820984

CID:195296

PubChem ID:353135

Update Time:2025-04-19

Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- Chemical and Physical Properties

Names and Identifiers

- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)-
- Pungiolide A
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]fu...
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethy
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(5'H)-[2H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-1'a,3,3',3a,3'a,4,4
- Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(5'H)-[2H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-1'a,3,3',3a,3'a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-(3-oxo-1-butenyl)-,[3aR-[3aa,4aa,6b[1'aR*(E),2'R*,3'aS*,6'aR*,7'aR*],8ab,9b,10aa]]-
- Pungiolide B
- NSC600304
- NSC-600304
- PD117837
- 1-(3-(Trifluoromethyl)benzyl)-4-(2-((3-(trifluoromethyl)benzyl)oxy)ethyl)piperazine
- 130430-97-6
- 3-(Trifluoromethyl)benzyl 2-(4-(3-(trifluoromethyl)benzyl)-1-piperazinyl)ethyl ether
- CHEMBL1999684
- Pungiolide-A
- NCI60_004492
- 1-[2-[[3-(trifluoromethyl)phenyl]methoxy]ethyl]-4-[[3-(trifluoromethyl)phenyl]methyl]piperazine
- Inchi： 1S/C22H24F6N2O/c23-21(24,25)19-5-1-3-17(13-19)15-30-9-7-29(8-10-30)11-12-31-16-18-4-2-6-20(14-18)22(26,27)28/h1-6,13-14H,7-12,15-16H2
- InChI Key： UDKDJEBYTLAKEE-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CN1CCN(CCOCC2C=CC=C(C(F)(F)F)C=2)CC1)(F)F

Computed Properties

Exact Mass: 446.17928237g/mol
Monoisotopic Mass: 446.17928237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 7
Complexity: 533
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 15.7Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 429.1±40.0 °C at 760 mmHg
Flash Point: 213.3±27.3 °C
Solubility: Very slightly soluble (0.36 g/l) (25 º C),
Vapor Pressure: No data available

Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Spiro[furo[2',3':5,6]cyclohepta[1,2-b]pyran-6(2H),6'(1'aH)-[5H]oxireno[4,5]cyclohepta[1,2-b]furan]-2,5'-dione,7-acetyl-2',3,3',3'a,3a,4,4a,6'a,7',7'a,8a,9,10,10a-tetradecahydro-8a-hydroxy-2',9-dimethyl-3-methylene-1'a-[(1E)-3-oxo-1-buten-1-yl]-,(1'aR,2'R,3'aS,3aR,4aR,6R,6'aR,7'aR,8aR,9S,10aR)- Pricemore >>

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